Cas no 1138480-98-4 (Methyl 6-oxospiro[3.3]heptane-2-carboxylate)
1138480-98-4 structure
Product Name:Methyl 6-oxospiro[3.3]heptane-2-carboxylate
CAS No:1138480-98-4
MF:C9H12O3
MW:168.189783096313
MDL:MFCD20922770
CID:1040687
PubChem ID:57415831
Update Time:2025-04-20
Methyl 6-oxospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-oxospiro[3.3]heptane-2-carboxylate
- 6-oxo-Spiro[3.3]heptane-2-carboxylic acid methyl ester
- methyl 2-oxospiro[3.3]heptane-6-carboxylate
- AK103686
- Spiro[3.3]heptane-2-carboxylic acid, 6-oxo-, methyl ester
- KPVYGLFZWUGNOJ-UHFFFAOYSA-N
- 2338AA
- PB30431
- FCH1612902
- OR317091
- AB0088709
- ST1070433
- AX8235225
- AM20070568
- 6-Oxospiro[3.3]hep
- 6-Oxospiro[3.3]heptane-2-carboxylic acid methyl ester
- Spiro[3.3]heptane-2-carboxy
- SCHEMBL15166836
- SY097521
- MFCD20922770
- EN300-3012294
- DTXSID00725524
- 1138480-98-4
- Spiro[3.3]heptane-2-carboxylic acid, 6-oxo-,methyl ester
- A894303
- Methyl 6-oxospiro[3.3]heptane-2-carboxylate, 95%
- AKOS016006142
- CS-0048921
- METHYL6-OXOSPIRO[3.3]HEPTANE-2-CARBOXYLATE
- AS-34347
- DA-35945
-
- MDL: MFCD20922770
- Inchi: 1S/C9H12O3/c1-12-8(11)6-2-9(3-6)4-7(10)5-9/h6H,2-5H2,1H3
- InChI Key: KPVYGLFZWUGNOJ-UHFFFAOYSA-N
- SMILES: O=C1CC2(C1)CC(C(=O)OC)C2
Computed Properties
- Exact Mass: 168.078644241g/mol
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 0.1
Methyl 6-oxospiro[3.3]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105778-1g |
methyl 6-oxospiro[3.3]heptane-2-carboxylate |
1138480-98-4 | 97% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM105778-5g |
methyl 6-oxospiro[3.3]heptane-2-carboxylate |
1138480-98-4 | 97% | 5g |
$660 | 2021-08-06 | |
| Chemenu | CM105778-10g |
methyl 6-oxospiro[3.3]heptane-2-carboxylate |
1138480-98-4 | 97% | 10g |
$1100 | 2021-08-06 | |
| Chemenu | CM105778-25g |
methyl 6-oxospiro[3.3]heptane-2-carboxylate |
1138480-98-4 | 97% | 25g |
$2068 | 2021-08-06 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M172121-1g |
Methyl 6-oxospiro[3.3]heptane-2-carboxylate |
1138480-98-4 | 97% | 1g |
¥733.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M7180-25g |
Methyl 6-oxospiro[3.3]heptane-2-carboxylate - M7180 |
1138480-98-4 | 97.0% | 25g |
48165.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M7180-50g |
Methyl 6-oxospiro[3.3]heptane-2-carboxylate - M7180 |
1138480-98-4 | 97.0% | 50g |
76950.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M7180-10g |
Methyl 6-oxospiro[3.3]heptane-2-carboxylate - M7180 |
1138480-98-4 | 97.0% | 10g |
25650.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M7180-1g |
Methyl 6-oxospiro[3.3]heptane-2-carboxylate - M7180 |
1138480-98-4 | 97.0% | 1g |
4987.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M7180-5g |
Methyl 6-oxospiro[3.3]heptane-2-carboxylate - M7180 |
1138480-98-4 | 97.0% | 5g |
15105.0CNY | 2021-07-14 |
Methyl 6-oxospiro[3.3]heptane-2-carboxylate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
1138480-98-4 (Methyl 6-oxospiro[3.3]heptane-2-carboxylate) Related Products
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